molecular formula C21H22N4O3S2 B2963220 4-((4-methylpiperidin-1-yl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide CAS No. 442557-04-2

4-((4-methylpiperidin-1-yl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide

Cat. No. B2963220
CAS RN: 442557-04-2
M. Wt: 442.55
InChI Key: FNNMWOSZYXHTDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((4-methylpiperidin-1-yl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide is a chemical compound that belongs to the class of sulfonylurea compounds. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Structural Analysis

Research has elucidated methods for synthesizing compounds with similar structural motifs, emphasizing the role of sulfonyl and pyridyl groups in conferring specific chemical properties. The synthesis of related sulfonamide derivatives involves reactions with aminopyridines, indicating the versatility of sulfonyl compounds in chemical transformations. These studies employ techniques like 1H-NMR spectroscopy and X-ray diffraction analysis to confirm the structure of synthesized compounds, highlighting the importance of these methods in understanding the molecular configuration and potential reactivity patterns of such molecules (Ukrainets et al., 2019).

Pharmacological Potentials

The compound's structural framework suggests its potential for pharmacological applications. Research focusing on similar sulfonamide derivatives has explored their analgesic and anti-inflammatory activities. The structure-activity relationship studies indicate that the spatial arrangement of the pyridine and benzothiazine fragments significantly influences their pharmacological effects. Such insights are crucial for the design of new therapeutic agents targeting specific biological pathways (Ukrainets et al., 2019).

Antimicrobial and Anticancer Activities

Further research has explored the antimicrobial and anticancer activities of compounds bearing sulfonyl and pyridyl groups, suggesting a broad spectrum of potential therapeutic applications. These studies involve the synthesis of heterocyclic compounds based on sulfonamide structures and their subsequent evaluation against various bacterial strains and cancer cell lines, demonstrating the diverse biological activities that can be achieved through structural modifications in this chemical class (El‐Emary et al., 2002).

Molecular Docking and Theoretical Investigations

Computational studies, including molecular docking and theoretical investigations, have been applied to similar sulfonamide derivatives to predict their interaction with biological targets. These approaches help in understanding the binding affinities and mechanism of action of potential drug candidates, facilitating the rational design of molecules with improved therapeutic efficacy (Fahim & Ismael, 2021).

properties

IUPAC Name

4-(4-methylpiperidin-1-yl)sulfonyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N4O3S2/c1-15-8-12-25(13-9-15)30(27,28)18-4-2-17(3-5-18)20(26)24-21-23-19(14-29-21)16-6-10-22-11-7-16/h2-7,10-11,14-15H,8-9,12-13H2,1H3,(H,23,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNNMWOSZYXHTDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((4-methylpiperidin-1-yl)sulfonyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.